Cas no 143569-35-1 (5-Oxazolecarboxamide,4-ethyl-)

• Product Name: 5-Oxazolecarboxamide,4-ethyl-
• CAS No: 143569-35-1
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• CID: 108421
• PubChem ID: 21751470
• Update Time: 2025-04-18

5-Oxazolecarboxamide,4-ethyl- Chemical and Physical Properties

Names and Identifiers

• 5-Oxazolecarboxamide,4-ethyl-
• 143569-35-1
• SCHEMBL8998740
• 4-ethyloxazole-5-carboxamide
• 4-ETHYL-1,3-OXAZOLE-5-CARBOXAMIDE
• 5-Oxazolecarboxamide,4-ethyl-(9CI)

• Inchi： 1S/C6H8N2O2/c1-2-4-5(6(7)9)10-3-8-4/h3H,2H2,1H3,(H2,7,9)
• InChI Key： PDCNBVJHULYQSI-UHFFFAOYSA-N
• SMILES： O1C=NC(=C1C(N)=O)CC

Computed Properties

• Exact Mass: 140.05864
• Monoisotopic Mass: 140.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• PSA: 69.12